Cas no 1261605-70-2 (4-Chloro-2-(trifluoromethoxy)benzoic acid)

• Product Name: 4-Chloro-2-(trifluoromethoxy)benzoic acid
• CAS No: 1261605-70-2
• MF: C₈H₄ClF₃O₃
• MW: 240.563772201538
• MDL: MFCD18393801
• CID: 3161350
• Update Time: 2025-08-05

4-Chloro-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(trifluoromethoxy)benzoic acid

• MDL： MFCD18393801
• Inchi： 1S/C8H4ClF3O3/c9-4-1-2-5(7(13)14)6(3-4)15-8(10,11)12/h1-3H,(H,13,14)
• InChI Key： SSORZLDIKSZDTH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Chloro-2-(trifluoromethoxy)benzoic acid

Latest Research Insights on 1261605-70-2 and 4-Chloro-2-(trifluoromethoxy)benzoic Acid in Chemical Biology and Pharmaceutical Applications

The compound 1261605-70-2 and its derivative, 4-Chloro-2-(trifluoromethoxy)benzoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules exhibit unique chemical properties that make them promising candidates for various therapeutic and diagnostic applications. This research brief synthesizes the latest findings on their synthesis, biological activity, and potential industrial uses, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 1261605-70-2 as a key intermediate in the synthesis of bioactive molecules. Its structural versatility allows for modifications that enhance pharmacological properties, such as increased bioavailability and target specificity. Concurrently, 4-Chloro-2-(trifluoromethoxy)benzoic acid has been investigated for its anti-inflammatory and antimicrobial properties, with several research groups reporting its efficacy in preclinical models. These findings underscore the compound's potential as a lead structure for drug development.

Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize these compounds and their metabolites. Such methodologies ensure the accuracy of structural elucidation and purity assessment, which are critical for subsequent biological testing. Furthermore, computational modeling has provided insights into the molecular interactions of 4-Chloro-2-(trifluoromethoxy)benzoic acid with biological targets, facilitating the design of more potent analogs.

In addition to therapeutic applications, 1261605-70-2 and its derivatives are being explored for their utility in chemical probes and imaging agents. Their ability to selectively bind to specific proteins or cellular components makes them valuable tools for studying biological processes at the molecular level. This dual functionality—both as therapeutic agents and research tools—positions these compounds at the forefront of interdisciplinary research in chemical biology.

Despite these advancements, challenges remain in optimizing the synthesis routes for large-scale production and minimizing potential side effects. Ongoing research aims to address these issues through innovative chemical strategies and rigorous safety evaluations. The integration of green chemistry principles is also being prioritized to enhance the sustainability of production processes.

In conclusion, 1261605-70-2 and 4-Chloro-2-(trifluoromethoxy)benzoic acid represent exciting avenues for future research and development in the pharmaceutical and chemical biology sectors. Their multifaceted applications, coupled with ongoing technological advancements, highlight their potential to contribute significantly to medical science and industrial chemistry. Continued investment in research and collaboration across disciplines will be essential to fully realize their benefits.